Cas no 29708-87-0 (Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-)

• Product Name: Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-
• CAS No: 29708-87-0
• MF: C₁₇H₂₀O₉
• MW: 368.335306167603
• CID: 238055
• PubChem ID: 487435
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-
• Methyl chlorogenate
• Chlorogenic acid methyl ester
• 29708-87-0
• Methyl (1S,3R,4R,5R)-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4,5-trihydroxycyclohexane-1-carboxylate
• Methyl (3R4R5R)-3-{[(2E)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
• Methyl 5-O-caffeoylquinate
• Chlorogenic acid methyl ester Methyl (1S3R4R5R)-3-{[(2E)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
• Methyl (3R4R5R)-3-{[(2Z)-3-(34-dihydroxyphenyl)-2-propenoyl]oxy}-145-trihydroxycyclohexanecarboxylate
• 3-O-Caffeoylquinic acid methyl ester
• 3-Caffeoylquinic acid methyl ester
• 5-Caffeoylquinic acid methyl ester
• Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S-(1alpha,3beta,4alpha,5alpha))-
• E6GC3KV7JK
• CHEBI:145094
• Methyl (1S,3R,4R,5R)-3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylate
• Q27276938
• Chlorogenic acid, methyl ester
• 123483-19-2
• methyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• NSC741645
• AKOS040763658
• InChI=1/C17H20O9/c1-25-16(23)17(24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22,24H,7-8H2,1H3/b5-3+/t12-,13-,15-,17+/m1/s1
• E80658
• Methyl (1S,3R,4R,5R)-3-((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylate
• HY-N4168B
• CS-0032297
• G14242
• FS-7815
• DA-55393
• Cyclohexanecarboxylic acid, 3-(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl-Oxy-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
• UNII-E6GC3KV7JK
• AKOS037514511
• DA-49620
• (1S,3R,4R,5R)-3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid methyl ester
• Methyl Chlorogenic Acid
• DTXSID501289036
• CYCLOHEXANECARBOXYLIC ACID, 3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4,5-TRIHYDROXY-, METHYL ESTER, (1S-(1.ALPHA.,3.BETA.,4.ALPHA.,5.ALPHA.))-
• Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
• NSC-741645
• CS-0618388
• CHEMBL416955
• Cyclohexanecarboxylic acid, 3-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, methyl ester, (1S,3R,4R,5R)-
• Chlorogenic methyl ester
• HY-N4168
• MZNIJRAPCCELQX-AWOKGZDASA-
• BDBM50343049
• methyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylate

• Inchi： 1S/C17H20O9/c1-25-16(23)17(24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22,24H,7-8H2,1H3/t12-,13-,15-,17+/m1/s1
• InChI Key： MZNIJRAPCCELQX-SMKXDYDZSA-N
• SMILES： O(C(C=CC1C=CC(=C(C=1)O)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)OC)(C1)O)O)O

Computed Properties

• Exact Mass: 368.111
• Monoisotopic Mass: 368.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 577.0±50.0 °C at 760 mmHg
• Flash Point: 208.1±23.6 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives